Cas no 6367-10-8 (Ac-Lys-nhme)

• Product Name: Ac-Lys-nhme
• CAS No: 6367-10-8
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 514799
• PubChem ID: 111199
• Update Time: 2025-08-03

Ac-Lys-nhme Chemical and Physical Properties

Names and Identifiers

• Hexanamide,2-(acetylamino)-6-amino-N-methyl-, (2S)-
• Ac-Lys-NHMe
• NA-ACETYL-L-LYSINE METHYL AMIDE
• Nα-Acetyl-L-lysine methyl amide
• A-Acetyl-L-lysine-N-methylamide
• EINECS 228-860-4
• Nalpha-Acetyl-L-lysine methyl amide
• Nalpha-Acetyl-L-lysine-N-methylamide
• (S)-2-(Acetylamino)-6-amino-N-methylhexanamide
• (2S)-6-AMINO-2-ACETAMIDO-N-METHYLHEXANAMIDE
• SCHEMBL2789981
• (2S)-2-acetamido-6-amino-N-methylhexanamide
• AKOS027327894
• N-Acetyl-L-lysine Methylamide
• CS-0204732
• N alpha -Acetyl-L-lysine methyl amide
• DTXSID10213048
• Hexanamide, 2-(acetylamino)-6-amino-N-methyl-, (S)-
• 2-(Acetylamino)-6-amino-N-methylhexanamide #
• (S)-2-Acetamido-6-amino-N-methylhexanamide
• AS-46938
• MFCD00044694
• F10976
• NS00043957
• 6367-10-8
• Ac-Lys-nhme

• Inchi： 1S/C9H19N3O2/c1-7(13)12-8(9(14)11-2)5-3-4-6-10/h8H,3-6,10H2,1-2H3,(H,11,14)(H,12,13)/t8-/m0/s1
• InChI Key： FECUPDBTEVPIIE-QMMMGPOBSA-N
• SMILES： O=C([C@H](CCCCN)NC(C)=O)NC

Computed Properties

• Exact Mass: 201.14800
• Monoisotopic Mass: 201.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 483.2±40.0 °C at 760 mmHg
• Flash Point: 246.0±27.3 °C
• Refractive Index: 1.476
• PSA: 84.22000
• LogP: 0.84820
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ac-Lys-nhme Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ac-Lys-nhme

Comprehensive Overview of Ac-Lys-NHMe (CAS No. 6367-10-8): Properties, Applications, and Research Insights

Ac-Lys-NHMe, chemically known as N-Acetyl-L-lysine methylamide (CAS No. 6367-10-8), is a modified amino acid derivative widely utilized in biochemical research, peptide synthesis, and pharmaceutical development. This compound features an acetylated lysine residue with a methylamide terminus, making it a valuable building block for designing peptide-based therapeutics and studying post-translational modifications. Its molecular formula is C₉H₁₉N₃O₂, and it exhibits unique physicochemical properties that cater to specialized applications in proteomics and drug discovery.

In recent years, the demand for Ac-Lys-NHMe has surged due to its role in investigating lysine acetylation, a critical epigenetic marker linked to gene regulation and cellular metabolism. Researchers frequently search for terms like "Ac-Lys-NHMe solubility", "CAS 6367-10-8 supplier", and "N-Acetyl-L-lysine methylamide applications", reflecting its relevance in both academic and industrial settings. The compound’s stability under physiological conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols further enhance its utility.

One of the trending topics associated with Ac-Lys-NHMe is its potential in anti-aging research. Studies suggest that lysine acetylation mimics, including this derivative, may influence sirtuin pathways, which are pivotal in longevity and metabolic health. This aligns with growing public interest in "peptide-based anti-aging solutions" and "epigenetic modulators", frequently queried in scientific databases and consumer health forums.

From a technical perspective, Ac-Lys-NHMe is characterized by its high purity (typically ≥95% by HPLC), white crystalline appearance, and solubility in polar solvents like water, DMSO, and methanol. These attributes make it suitable for high-throughput screening (HTS) and bioconjugation experiments. Notably, its CAS registry number (6367-10-8) is often cross-referenced in patent filings related to peptide vaccines and biomaterial engineering.

In the context of SEO optimization, this content addresses high-intent search queries such as "Ac-Lys-NHMe price", "6367-10-8 technical data sheet", and "acetylated lysine derivatives in cancer research". By integrating these keywords organically, the article enhances visibility while maintaining academic rigor. Furthermore, the compound’s role in neurological disorder models (e.g., Alzheimer’s disease) has sparked discussions in niche research communities, underscoring its multidisciplinary appeal.

To summarize, Ac-Lys-NHMe (CAS No. 6367-10-8) represents a versatile tool for advancing precision medicine and molecular biology. Its compatibility with cutting-edge techniques like CRISPR-Cas9 gene editing and mass spectrometry positions it at the forefront of modern science. As interest in personalized therapeutics grows, this compound will likely remain a focal point for innovation, driven by its structural flexibility and functional diversity.